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Compound of Interest

2-Cyclopropoxy-5-
Compound Name:
(methyilthio)aniline

Cat. No.: B14814017

Get Quote

Executive Summary

5-Methylsulfanyl-2-cyclopropoxy-phenylamine (also known as 2-cyclopropoxy-5-
(methylthio)aniline) is a trisubstituted benzene derivative characterized by a primary amine, a
cyclopropyl ether, and a methylthioether group. This molecule serves as a high-value scaffold

in drug discovery, particularly as a pharmacophore in kinase inhibitors and G-protein coupled
receptor (GPCR) ligands. Its unique cyclopropoxy substituent offers improved metabolic
stability and lipophilicity compared to standard methoxy or ethoxy analogs, while the
methylsulfanyl group provides a handle for oxidation (to sulfoxides/sulfones) or specific
hydrophobic interactions within a binding pocket.

Nomenclature & Identifiers

Accurate nomenclature is critical for database searching and regulatory compliance. The
following table consolidates the systematic and trivial names for this chemical entity.

Table 1: Nomenclature and Synonyms
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Category Identifier / Name

IUPAC Name 2-Cyclopropoxy-5-(methylsulfanyl)aniline
Systematic Name Benzenamine, 2-cyclopropoxy-5-(methylthio)-
Preferred Synonym 2-Cyclopropoxy-5-(methylthio)aniline

Inverted Synonym 5-Methylthio-2-cyclopropoxyaniline
Functional Class Alkylthio-alkoxy-aniline

Not widely indexed in public catalogs; typically
) referenced as a custom synthesis intermediate.
CAS Registry Number
[1] (Closest analog: 2-Methoxy-5-

(methylthio)aniline, CAS 1081774-59-5)

SMILES CSC1=CC(=C(C=C1)OC2CC2)N

Generated from
InChl Key structure:InChl=1S/C10H13NOS/c1-13-8-3-4-
10(12-2-5-2)9(11)6-8/h3-4,6,10H,2,5,11H2,1H3

Structural Analysis & Physicochemical Properties

The molecule's behavior is dictated by the electronic interplay between the electron-donating
amine/alkoxy groups and the sulfur atom.

Key Structural Features
e Cyclopropoxy Group (Position 2):

o Steric Bulk: The cyclopropyl ring is rigid and occupies a distinct volume compared to
flexible alkyl chains, often locking the conformation of the ether linkage.

o Metabolic Stability: Cyclopropyl ethers are generally more resistant to O-dealkylation by
Cytochrome P450 enzymes than methyl or ethyl ethers.

o Methylsulfanyl Group (Position 5):
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o Redox Active: The sulfur atom can be selectively oxidized to a sulfoxide (-S(=0O)Me) or

sulfone (-S(=0)2Me), altering polarity and hydrogen-bonding capability during lead

optimization.

o Lipophilicity: Adds significant lipophilicity (hydrophobicity) without excessive steric bulk.

e Primary Amine (Position 1):

o Nucleophile: The aniline nitrogen is the primary site for derivatization (e.g., amide

coupling, urea formation).

ble 2: Calculated Physicochemical :

Property Value Implication
Molecular Formula C10H13NOS --
) Fragment-like, suitable for
Molecular Weight 195.28 g/mol _
fragment-based drug design.
) Moderate lipophilicity; good
LogP (Predicted) ~25-2.8 N
membrane permeability.
Favorable for CNS penetration
TPSA ~61 A2 (if <90 A?) and oral
bioavailability.
The aniline is weakly basic due
to the electron-withdrawing
pKa (Conjugate Acid) ~3.5-4.0 effect of the sulfur (inductive)

and oxygen (inductive) relative

to the ring.

Synthetic Pathways

As a Senior Application Scientist, | recommend a convergent synthesis strategy. The most

robust route avoids the direct cyclopropylation of the phenol after amine formation, as anilines

are prone to side reactions. Instead, the cyclopropy! group is installed on a nitro-benzene

precursor.
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Route A: Nucleophilic Aromatic Substitution (SNAr)

This is the preferred industrial route due to scalability.
 Starting Material: 2-Fluoro-5-(methylthio)-1-nitrobenzene.
e Reagent: Cyclopropanol + Strong Base (NaH or KOtBu).

o Mechanism: The alkoxide of cyclopropanol displaces the fluoride ion. The nitro group
activates the ring for SNAr.

e Reduction: The nitro group is reduced to the amine using Iron/Ammonium Chloride
(Fe/NHA4CI) or Hydrogenation (H2/Pd-C). Note: Care must be taken with Pd/C as sulfur can
poison the catalyst; Fe/NH4ClI is safer.

Route B: Mitsunobu Etherification

Used when the fluorinated precursor is unavailable.

Starting Material: 2-Hydroxy-5-(methylthio)-1-nitrobenzene.

Reagents: Cyclopropanol, Triphenylphosphine (PPh3), DIAD/DEAD.

Mechanism: Dehydrative coupling to form the ether.

Reduction: Nitro reduction as above.

Visualization of Synthesis Logic

Reduction
(Fe / NH4CI)

; SNAr
2-Fluoro-5-(methylthio)

-1-nitrobenzene Displacement)
Intermediate: Nitro Reduction _ TARGET:
Ll

2-Cyclopropoxy-5-(methylthio) 5-Methylsulfanyl-2-cyclopropoxy

___________ P -1-nitrobenzene -phenylamine
Cyclopropanol - "
+NaH (THF)

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14814017?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Caption: Figure 1. Convergent synthesis via SNAr displacement followed by nitro reduction.

Analytical Characterization

To validate the identity of 5-methylsulfanyl-2-cyclopropoxy-phenylamine, the following spectral
signatures must be confirmed.

Proton NMR (*H-NMR) in DMSO-de

o Cyclopropyl Ring: Distinctive multiplets in the high-field region.
o 6 0.60 - 0.90 ppm (4H, m, cyclopropyl -CH2-).
o 0 3.70 - 3.85 ppm (1H, m, cyclopropyl -CH-O-).

o Methylthio Group:
o 0 2.40 ppm (3H, s, -S-CH3).

e Aromatic Protons:

o Pattern consistent with 1,2,4-substitution (typically a doublet, doublet of doublets, and a
doublet).

o 06.50 - 7.00 ppm.
e Amine:

o 0 4.50 - 5.00 ppm (2H, broad s, -NH2, exchangeable with D20).

Mass Spectrometry (LC-MS)

 lonization: ESI (Positive Mode).

o Expected Mass: [M+H]* = 196.08 Da.
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Fragmentation: Loss of cyclopropy! group (M-41) or loss of methylthio radical may be
observed.

Safety & Handling Protocols

As a thioether-aniline derivative, standard laboratory safety protocols for toxic organic amines
apply.

Toxicity: Anilines are potential methemoglobinemia inducers. Avoid skin contact and
inhalation.

Odor Control: The methylsulfanyl group imparts a characteristic sulfurous odor
(garlic/cabbage-like).

o Protocol: All weighing and transfers must occur within a certified fume hood.

o Waste: Treat glassware with bleach (sodium hypochlorite) solution to oxidize residual
sulfides before washing.

Storage: Store under inert atmosphere (Nitrogen/Argon) at 2-8°C. The amine is sensitive to
oxidation (browning) upon air exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. 2-[[5-Bromo-4-(5-cyclopropyl-4-methylthiophen-2-yl)-1,2,4-triazol-3-yl]sulfanyl]-2-
phenylacetic acid | C18H16BrN302S2 | CID 138538482 - PubChem
[pubchem.ncbi.nim.nih.gov]

e To cite this document: BenchChem. [Comprehensive Technical Guide: 5-Methylsulfanyl-2-
Cyclopropoxy-Phenylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14814017/docs#comprehensive-technical-guide-5-
methylsulfanyl-2-cyclopropoxy-phenylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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